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For Researchers, Scientists, and Drug Development Professionals

Introduction
T-3764518 is a novel, potent, and orally available small molecule inhibitor of Stearoyl-CoA

Desaturase 1 (SCD1).[1] SCD1 is a key enzyme in lipogenesis, responsible for converting

saturated fatty acids (SFAs) into monounsaturated fatty acids (MUFAs).[1][2] This enzymatic

activity is crucial for various cellular processes, including membrane fluidity and lipid signaling.

In many cancer types, SCD1 is overexpressed and plays a significant role in promoting cell

proliferation and survival.[1][2] T-3764518 exerts its anti-cancer effects by inhibiting SCD1,

leading to an accumulation of SFAs, which in turn induces endoplasmic reticulum (ER) stress

and ultimately triggers apoptosis (programmed cell death).[1] These application notes provide

detailed protocols for utilizing T-3764518 in in-vitro studies to investigate its effects on cancer

cells.

Mechanism of Action
T-3764518 specifically targets and inhibits the enzymatic activity of SCD1. This inhibition blocks

the conversion of stearoyl-CoA to oleoyl-CoA, leading to a shift in the cellular lipid profile,

characterized by an increased ratio of saturated to unsaturated fatty acids.[1] This alteration in

lipid composition disrupts cellular homeostasis, particularly affecting the endoplasmic reticulum,

leading to the unfolded protein response (UPR) and ER stress. Prolonged ER stress activates

pro-apoptotic signaling pathways, culminating in cancer cell death, which can be observed by

an increase in markers such as cleaved poly (ADP-ribose) polymerase 1 (PARP1).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.ptglab.com/products/featured-products/antibodies-for-er-stress/
https://www.benchchem.com/product/b15574587#how-to-use-t-3764518-in-in-vitro-studies
https://www.benchchem.com/product/b15574587#how-to-use-t-3764518-in-in-vitro-studies
https://www.benchchem.com/product/b15574587#how-to-use-t-3764518-in-in-vitro-studies
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15574587?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15574587?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

